(4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone

• IUPAC Name: (4-methylpiperidin-1-yl)-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methanone
• InChI: InChI=1S/C13H15N5O2/c1-9-2-6-18(7-3-9)13(19)12-16-11(17-20-12)10-8-14-4-5-15-10/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key: QQAJGKDNVYVGLH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=NC(=NO2)C3=NC=CN=C3
• Molecular Formula: C13H15N5O2
• Molecular Weight: 273.29 g/mol
• CAS No.: 1235034-16-8

Description

The compound contains several structural components including a 4-Methylpiperidin-1-yl group, a pyrazin-2-yl group, and a 1,2,4-oxadiazol-5-yl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a pyrazine ring, and an oxadiazole ring. These structural features could influence its physical and chemical properties, as well as its potential biological activities.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its structural features. The nitrogen atoms in the pyrazine and oxadiazole rings, for example, could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could enhance its solubility in polar solvents.

Mechanism of Action

Target of Action

Similar compounds have been designed and evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It can be inferred from related studies that these types of compounds might interact with the bacterial cells, leading to their inhibition or death .

Biochemical Pathways

Given its potential anti-tubercular activity, it can be hypothesized that it may interfere with the essential biochemical pathways of mycobacterium tuberculosis, leading to its inhibition .

Result of Action

Based on related studies, it can be inferred that these types of compounds might exhibit significant activity against mycobacterium tuberculosis h37ra .

Advantages and Limitations for Lab Experiments

One advantage of using (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone in lab experiments is its ability to inhibit specific enzymes and pathways, making it a useful tool for studying various diseases and conditions. However, one limitation is that the compound may have off-target effects, making it difficult to interpret results.

Future Directions

There are several future directions for research involving (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone. One direction is to further study its potential as an anti-cancer agent and its effects on different types of cancer cells. Another direction is to explore its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on optimizing the synthesis method and exploring the compound's potential for use in combination therapies.
In conclusion, this compound is a chemical compound with various biochemical and physiological effects that has been used in scientific research for its potential as an anti-cancer agent, anti-inflammatory agent, and neuroprotective agent. The compound's mechanism of action is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways in the body. While there are advantages to using this compound in lab experiments, there are also limitations that must be considered. Future research could focus on exploring the compound's potential for use in combination therapies and optimizing the synthesis method.

Synthesis Methods

The synthesis of (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone involves the reaction of 4-methylpiperidine with pyrazin-2-ylhydrazinecarboxamide in the presence of acetic acid and acetic anhydride. The reaction mixture is then refluxed and purified using column chromatography to obtain the final product.

Scientific Research Applications

(4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone has been used in various scientific research studies. It has been studied for its potential as an anti-cancer agent, as well as for its anti-inflammatory and anti-bacterial properties. This compound has also been used in studies related to Alzheimer's disease and Parkinson's disease.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its specific biological activities and the dose used. It’s important to handle all chemical compounds with appropriate safety precautions.